![molecular formula C9H11BrFN B1415217 [(2-Bromo-5-fluorophenyl)methyl]dimethylamine CAS No. 1199781-28-6](/img/structure/B1415217.png)
[(2-Bromo-5-fluorophenyl)methyl]dimethylamine
Overview
Description
[(2-Bromo-5-fluorophenyl)methyl]dimethylamine is a chemical compound with the molecular formula C9H11BrFN. It has a molecular weight of 232.1 . It is similar to [(3-Bromo-4-fluorophenyl)methyl]dimethylamine and [(5-bromo-2-fluorophenyl)methyl]dimethylamine .
Molecular Structure Analysis
The InChI code for[(2-Bromo-5-fluorophenyl)methyl]dimethylamine is 1S/C9H11BrFN/c1-12(2)6-7-5-8(10)3-4-9(7)11/h3-5H,6H2,1-2H3 . This indicates the presence of a bromine atom, a fluorine atom, and a dimethylamine group attached to a phenyl ring. Physical And Chemical Properties Analysis
[(2-Bromo-5-fluorophenyl)methyl]dimethylamine is a liquid at room temperature .
Scientific Research Applications
Neurokinin-1 Receptor Antagonists
(T. Harrison et al., 2001) explored 1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride as a high-affinity, orally active h-NK(1) receptor antagonist. This research highlights the potential of structurally complex molecules for therapeutic use in treating emesis and depression.
Radiosynthesis for Imaging
(M. Pauton et al., 2019) achieved the synthesis of 2-amino-5-[18F]fluoropyridines through a palladium-catalyzed reaction, demonstrating the utility of halogenated compounds in the development of diagnostic and therapeutic radiochemicals.
Anticoccidial Agents
(X. Qian et al., 2006) synthesized 2-(4-Fluorophenyl)-3-(4-pyridinyl)-5-substituted pyrroles, revealing their potential as potent inhibitors of Eimeria tenella PKG, a target for anticoccidial therapy. This research underscores the importance of halogenated compounds in developing new veterinary medicines.
Selective Sensing of Picric Acid, Fe3+, and l-Arginine
(Yingying Han et al., 2020) developed fluorene-based compounds for highly selective sensing of nitro compounds, metal cations, and amino acids, illustrating the role of such chemicals in environmental and biological monitoring.
Synthesis and Drug Analysis
(K. Kanai et al., 2008) provided extensive data for the simultaneous analysis of six phenethylamine-type designer drugs, showcasing the relevance of synthetic techniques and analytical methods for law enforcement and forensic toxicology.
properties
IUPAC Name |
1-(2-bromo-5-fluorophenyl)-N,N-dimethylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrFN/c1-12(2)6-7-5-8(11)3-4-9(7)10/h3-5H,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQLZJMRZVCZJBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=C(C=CC(=C1)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(2-Bromo-5-fluorophenyl)methyl]dimethylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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